Cas no 63572-12-3 (Benzene, 1-nitro-3-(phenylthio)-5-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1-nitro-3-(phenylthio)-5-[(trifluoromethyl)sulfonyl]-
• CAS No: 63572-12-3
• MF: C₁₃H₈F₃NO₄S₂
• MW: 363.332131385803
• CID: 1654372
• Update Time: 2024-09-12

Benzene, 1-nitro-3-(phenylthio)-5-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(phenylthio)-5-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C13H8F3NO4S2/c14-13(15,16)23(20,21)12-7-9(17(18)19)6-11(8-12)22-10-4-2-1-3-5-10/h1-8H
• InChI Key： OLOYUDHCZXSPDH-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC(S(C(F)(F)F)(=O)=O)=CC(SC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 362.98474

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 484.0±45.0 °C(Predicted)
• PSA: 77.28